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Compound of Interest

Compound Name: 6-Iodoquinazolin-4-one

Cat. No.: B131393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identification
This section provides the fundamental chemical identifiers for 6-Iodoquinazolin-4-one.

Identifier Value

IUPAC Name 6-iodo-3H-quinazolin-4-one[1]

CAS Number 16064-08-7[1]

Molecular Formula C₈H₅IN₂O[1]

Molecular Weight 272.04 g/mol [1]

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of 6-Iodoquinazolin-4-
one is presented below.

Table 2.1: Physicochemical Properties
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Property Value

Appearance
White to off-white or light yellow to brown

crystalline powder

Melting Point 272-274 °C

Solubility
Limited solubility in water; soluble in organic

solvents such as DMSO and DMF.

Stability Stable under normal laboratory conditions.

Table 2.2: Spectroscopic Data

Technique Data

¹H NMR (DMSO-d₆)
δ 12.51 (s, 1H), 8.16 (s, 1H), 8.08 (d, J=8.5 Hz,

1H), 7.50 (d, J=8.5 Hz, 1H), 7.40 (s, 1H).

¹³C NMR (DMSO-d₆)
δ 161.0, 148.9, 145.8, 139.1, 128.8, 127.9,

122.2, 91.9.

IR (KBr, cm⁻¹)

3410 (N-H stretch), 3050 (aromatic C-H stretch),

1680 (C=O stretch, amide), 1610 (C=N stretch),

1470 (aromatic C=C stretch), 820 (C-I stretch).

Mass Spectrum (EI) m/z 272 (M⁺), 244, 117, 90.

Synthesis and Experimental Protocols
6-Iodoquinazolin-4-one is a crucial intermediate in the synthesis of the dual tyrosine kinase

inhibitor, Lapatinib. A common and effective method for its preparation involves the cyclization

of 2-amino-5-iodobenzoic acid with formamide.

Synthesis of 6-Iodoquinazolin-4-one from 2-Amino-5-
iodobenzoic Acid
Reaction Scheme:
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Reactants

Product2-Amino-5-iodobenzoic Acid

6-Iodoquinazolin-4-one

Heat

Formamide

6-Iodoquinazolin-4-one Chlorination
(e.g., SOCl₂ or POCl₃)

Step 1
4-Chloro-6-iodoquinazoline Coupling with

3-chloro-4-(3-fluorobenzyloxy)aniline
Step 2 N-(3-Chloro-4-((3-fluorobenzyl)oxy)phenyl)

-6-iodoquinazolin-4-amine Further Steps Lapatinib

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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